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Compound of Interest

Compound Name: Alloc-D-Phe

Cat. No.: B7838797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N-allyloxycarbonyl-
D-phenylalanine (Alloc-D-Phe-OH), a crucial building block in peptide synthesis and various
applications within drug development. This document details a common synthetic methodology,
presents a structured summary of key data, and includes visualizations to clarify the
experimental workflow.

Introduction

N-allyloxycarbonyl-D-phenylalanine is a derivative of the non-proteinogenic amino acid D-
phenylalanine, where the amino group is protected by an allyloxycarbonyl (Alloc) group. The
Alloc protecting group is valuable in orthogonal peptide synthesis strategies due to its selective
removal under mild conditions using palladium catalysts, which do not affect other common
protecting groups like Boc (tert-butoxycarbonyl) or Fmoc (9-fluorenylmethyloxycarbonyl). This
allows for specific modifications, such as side-chain cyclization or branching of peptides.

Synthesis Methodology

The synthesis of N-allyloxycarbonyl-D-phenylalanine is typically achieved through the acylation
of the amino group of D-phenylalanine with allyl chloroformate under basic conditions. This
reaction, a variation of the Schotten-Baumann reaction, is a robust and widely used method for
the N-protection of amino acids.
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General Reaction Scheme

The overall chemical transformation is depicted below:
Caption: General workflow for the synthesis of N-allyloxycarbonyl-D-phenylalanine.

 To cite this document: BenchChem. [Synthesis of N-allyloxycarbonyl-D-phenylalanine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7838797#synthesis-of-n-allyloxycarbonyl-d-
phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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